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Compound of Interest

Compound Name: Fmoc-Ala-OH-3-13C

Cat. No.: B1316309 Get Quote

An In-depth Technical Guide to Fmoc-Ala-OH-3-
13C
This technical guide provides comprehensive information on Fmoc-Ala-OH-3-13C (CAS

Number: 201489-21-6), a stable isotope-labeled amino acid crucial for research and

development in proteomics, drug discovery, and material science. This document is intended

for researchers, scientists, and professionals in drug development.

Core Compound Information
Fmoc-Ala-OH-3-13C, also known as N-(9-Fluorenylmethoxycarbonyl)-L-alanine-3-13C, is a

derivative of the amino acid L-alanine. The incorporation of a carbon-13 (¹³C) isotope at the

third carbon position makes it a valuable tool for tracing and quantification in various

biochemical and medical research applications. The Fluorenylmethoxycarbonyl (Fmoc)

protecting group allows for its use in solid-phase peptide synthesis.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Fmoc-Ala-OH-3-
13C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1316309?utm_src=pdf-interest
https://www.benchchem.com/product/b1316309?utm_src=pdf-body
https://www.benchchem.com/product/b1316309?utm_src=pdf-body
https://www.benchchem.com/product/b1316309?utm_src=pdf-body
https://www.benchchem.com/product/b1316309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 201489-21-6 [1][2]

Molecular Formula C₁₇¹³CH₁₇NO₄ [2]

Molecular Weight 312.32 g/mol [1][2]

Isotopic Purity ≥99 atom % ¹³C [1]

Melting Point 147-153 °C (lit.) [3]

Optical Activity [α]20/D -18°, c = 1 in DMF

Appearance White to off-white powder [4]

Storage Temperature 2-8°C

Supplier Information
Fmoc-Ala-OH-3-13C is available from several reputable suppliers specializing in stable

isotopes and peptide synthesis reagents.

Supplier Product Name Additional Information

Sigma-Aldrich Fmoc-Ala-OH-3-¹³C
Quality Level 200, suitable for

bio NMR.[1]

Santa Cruz Biotechnology Fmoc-Ala-OH (3-¹³C) For Research Use Only.[2]

Biosynth Fmoc-Ala-OH-3-¹³C
High-quality reference

standards.[5]

Cambridge Isotope

Laboratories, Inc.

L-Alanine-N-Fmoc (3-¹³C,

99%)

Applications in Biomolecular

NMR and Proteomics.[6]

AnaSpec Fmoc-Ala-OH (3-¹³C)
Offers custom peptide

synthesis services.[7]

Alfa Chemistry Fmoc-Ala-OH-3-¹³C
For experimental/research use.

[8]
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Experimental Protocols and Applications
Fmoc-Ala-OH-3-13C is primarily utilized in solid-phase peptide synthesis (SPPS) and for

analytical purposes where isotopic labeling is required, such as in nuclear magnetic resonance

(NMR) spectroscopy and mass spectrometry-based proteomics.

General Protocol for Solid-Phase Peptide Synthesis
(SPPS)
While a specific protocol for the incorporation of Fmoc-Ala-OH-3-13C is dependent on the

peptide sequence and the synthesizer used, the general workflow of Fmoc-based SPPS is as

follows:

Resin Swelling: The synthesis support resin is swollen in a suitable solvent like N-Methyl-2-

pyrrolidone (NMP).

Fmoc Deprotection: The Fmoc protecting group on the resin-bound amino acid is removed

using a basic solution, typically 20% piperidine in DMF.

Amino Acid Coupling: The carboxyl group of the incoming Fmoc-Ala-OH-3-13C is activated

by a coupling reagent (e.g., HBTU, HATU) and then coupled to the deprotected N-terminus

of the resin-bound peptide chain.

Washing: The resin is washed thoroughly to remove excess reagents and byproducts.

Repeat Cycle: Steps 2-4 are repeated for each subsequent amino acid in the peptide

sequence.

Cleavage and Deprotection: Once the peptide chain is complete, it is cleaved from the resin,

and all side-chain protecting groups are removed using a cleavage cocktail (e.g.,

trifluoroacetic acid-based).

Purification and Analysis: The crude peptide is purified, typically by reverse-phase high-

performance liquid chromatography (RP-HPLC), and its identity is confirmed by mass

spectrometry.

The following diagram illustrates the general workflow of solid-phase peptide synthesis.
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A generalized workflow for solid-phase peptide synthesis (SPPS).

Signaling Pathways and Logical Relationships
The primary utility of Fmoc-Ala-OH-3-13C is not in modulating signaling pathways directly but

in the synthesis of labeled peptides that are then used to study these pathways. For instance, a

¹³C-labeled peptide can be used as an internal standard for quantitative mass spectrometry to

accurately measure the levels of a specific protein in a biological sample under different

conditions.

The logical relationship for the application of this compound in a quantitative proteomics

experiment is outlined below.
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Workflow for quantitative proteomics using a ¹³C-labeled peptide.

Conclusion
Fmoc-Ala-OH-3-13C is an essential reagent for modern biochemical and pharmaceutical

research. Its primary application in the synthesis of isotopically labeled peptides enables

precise and quantitative studies of proteins and their roles in biological processes. The data

and protocols provided in this guide are intended to support researchers in the effective

utilization of this valuable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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